Cas no 18499-92-8 (Kermesic Acid)

• Product Name: Kermesic Acid
• CAS No: 18499-92-8
• MF: C₁₆H₁₀O₈
• MW: 330.245805263519
• CID: 1064087
• PubChem ID: 11727234
• Update Time: 2025-04-20

Kermesic Acid Chemical and Physical Properties

Names and Identifiers

• Kermesic Acid
• 9,10-Dihydro-9,10-dioxo-1-methyl-3,5,6,8-tetrahydroxyanthracene-2-carboxylic acid
• 3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxoanthracene-2-carboxylic acid
• 1-Methyl-2-carboxy-3,5,6,8-tetrahydroxyanthraquinone
• 1-methyl-3,5,6,8-tetrahydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• 2-carboxy-1-methyl-3,5,6,8-tetrahydroxy-anthraquinone
• 3,5,6,8-Tetrahydroxy-1-methyl-9,10-di
• 3.5.6.8-Tetrahydro-9.10-dioxo-1-methyl-9.10-dihydro-anthracen-carbonsaeure-(2)
• 9,10-Dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic Acid
• C.I. Natural Red 3
• Kermes
• Kermes (dye)
• Kermesic acid [MI]
• Q27162385
• SCHEMBL33762
• 3,5,6,8-TETRAHYDROXY-1-METHYL-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXYLIC ACID
• 18499-92-8
• UNII-2A580G9V9I
• 2-Anthracenecarboxylic acid, 9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-
• 2A580G9V9I
• FT-0670608
• CHEBI:90183
• 3,5,6,8-TETRAHYDROXY-1-METHYL-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXYLICACID
• natural red 3
• C.I. 75460
• DTXSID40471199
• DB-228455
• 3,5,6,8-Tetrahydroxy-1-Methyl-9,10-Dioxo-9,10-Dihydro-2-Anthracenecarboxylic Acid

• Inchi： 1S/C16H10O8/c1-4-9-5(2-6(17)10(4)16(23)24)13(20)12-11(15(9)22)7(18)3-8(19)14(12)21/h2-3,17-19,21H,1H3,(H,23,24)
• InChI Key： CXORMDKZEUMQHX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=C(C=2C(C2=CC(=C(C(=O)O)C(C)=C21)O)=O)O)O)O

Computed Properties

• Exact Mass: 330.03800
• Monoisotopic Mass: 330.03756727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.819
• Melting Point: >320° (dec)
• Boiling Point: 679.83°C at 760 mmHg
• Flash Point: 378.922°C
• Refractive Index: 1.805
• PSA: 152.36000
• LogP: 1.29100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids